Cas no 1807112-84-0 (3-Bromo-4-methyl-2-nitrophenylacetic acid)

• Product Name: 3-Bromo-4-methyl-2-nitrophenylacetic acid
• CAS No: 1807112-84-0
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• CID: 5001026
• Update Time: 2025-05-23

3-Bromo-4-methyl-2-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-2-nitrophenylacetic acid

• Inchi： 1S/C9H8BrNO4/c1-5-2-3-6(4-7(12)13)9(8(5)10)11(14)15/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： NEOCAQSUOJCIRS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(CC(=O)O)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1

Additional information on 3-Bromo-4-methyl-2-nitrophenylacetic acid

3-Bromo-4-methyl-2-nitrophenylacetic Acid (CAS No. 1807112-84-0): An Overview

3-Bromo-4-methyl-2-nitrophenylacetic acid (CAS No. 1807112-84-0) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structure, which includes a bromine atom, a methyl group, and a nitro group attached to a phenylacetic acid backbone. These functional groups contribute to its reactivity and make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 3-Bromo-4-methyl-2-nitrophenylacetic acid is C₉H₉BrNO₃. Its molecular weight is approximately 257.07 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as bromobenzene and acetic acid. The synthesis process involves several steps, including nitration, bromination, and esterification, which are carefully controlled to ensure high yield and purity.

In the pharmaceutical industry, 3-Bromo-4-methyl-2-nitrophenylacetic acid has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for the synthesis of anti-inflammatory agents and anticancer drugs. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of derivatives from this compound that exhibited potent anti-inflammatory activity in vitro. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them potential candidates for the treatment of inflammatory diseases.

Beyond pharmaceutical applications, 3-Bromo-4-methyl-2-nitrophenylacetic acid has also been investigated for its use in materials science. Its unique electronic properties make it suitable for the development of functional materials with applications in electronics and sensors. A 2020 study published in the Journal of Materials Chemistry C demonstrated that derivatives of this compound could be used to create conductive polymers with enhanced stability and performance. These polymers have potential applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).

The physical properties of 3-Bromo-4-methyl-2-nitrophenylacetic acid, such as its solubility and thermal stability, are crucial for its use in various applications. The compound is generally soluble in polar solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but less soluble in non-polar solvents like hexane. Its melting point is around 150°C, and it decomposes at higher temperatures. These properties make it suitable for use in reactions that require moderate temperatures and polar solvents.

In terms of safety and handling, while 3-Bromo-4-methyl-2-nitrophenylacetic acid is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when handling this compound, including gloves, goggles, and a lab coat. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 3-Bromo-4-methyl-2-nitrophenylacetic acid is another important consideration. While there is limited data on its environmental fate and effects, it is generally recommended to dispose of this compound according to local regulations to minimize any potential environmental impact. Research into more sustainable synthesis methods for this compound is ongoing, with a focus on reducing waste and improving efficiency.

In conclusion, 3-Bromo-4-methyl-2-nitrophenylacetic acid (CAS No. 1807112-84-0) is a multifunctional organic compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique structure and properties make it an attractive intermediate for the development of novel drugs and functional materials. Ongoing research continues to explore new applications and improve the synthesis methods for this compound, highlighting its importance in modern chemistry.